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Abstract
(Ethylenedioxy)dimethanol (EDDM), a formaldehyde-releasing biocide, is utilized in various

industrial applications. Its environmental fate is primarily dictated by its rapid hydrolysis in

aqueous media, yielding formaldehyde and ethylene glycol. This technical guide provides a

comprehensive overview of the environmental persistence, abiotic and biotic degradation

pathways, and ecotoxicity of EDDM and its principal hydrolysis products. Detailed experimental

protocols for key environmental studies are described, and metabolic pathways are visualized

to elucidate the biodegradation mechanisms. Quantitative data are presented in structured

tables for clarity and comparative analysis.

Chemical Identity and Properties
(Ethylenedioxy)dimethanol (CASRN: 3586-55-8), also known as EDDM, is a colorless to light

yellow liquid with an aldehydic odor.[1] It is completely soluble in water.[1][2] As a

formaldehyde-releasing agent, its primary function is as a biocide in a variety of water-based

products to control the growth of bacteria, fungi, and yeast.[3][4][5]

Table 1: Physicochemical Properties of (Ethylenedioxy)dimethanol
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Property Value Reference(s)

CAS Registry Number 3586-55-8 [2]

Molecular Formula C₄H₁₀O₄ [2]

Molecular Weight 122.12 g/mol [2]

Appearance Colorless to light yellow liquid [1]

Boiling Point 90 °C [1]

Density 1.248 - 1.260 g/mL [1]

Water Solubility Miscible in all proportions [1][2]

Vapor Pressure
12.3 Pa @ 25°C (for Ethylene

Glycol)
[6]

Environmental Fate
The environmental persistence of (Ethylenedioxy)dimethanol is exceptionally low due to its

rapid abiotic degradation through hydrolysis.

Abiotic Degradation: Hydrolysis
In aqueous environments, EDDM undergoes rapid hydrolysis to form ethylene glycol and

formaldehyde.[3][7] This reaction is the predominant environmental fate pathway.[3] The

hydrolysis half-life of a 1% solution of EDDM at pH 7.0 and 20°C is approximately six minutes.

[3] The hydrolysis proceeds more rapidly at neutral to alkaline pH, with a longer half-life

observed in acidic conditions.[8]

Table 2: Hydrolysis Data for (Ethylenedioxy)dimethanol
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pH Temperature (°C) Half-life Reference(s)

7.0 20 ~ 6 minutes [3][8]

3.5 20
Maximum (slower

than at neutral pH)
[8]

Acidic 20 ~ 1 hour [8]

The determination of the hydrolysis rate of a chemical as a function of pH is typically conducted

following the OECD 111 guideline.[2][8][9][10][11]

Test System: Sterile aqueous buffer solutions at pH 4, 7, and 9 are prepared.

Test Substance Preparation: The test substance is added to the buffer solutions at a

concentration not exceeding 0.01 M or half its saturation concentration.

Incubation: The solutions are incubated in the dark at a constant temperature (e.g., 20°C or

50°C for a preliminary test).

Sampling and Analysis: At appropriate time intervals, aliquots are taken from each solution

and analyzed for the concentration of the parent substance and any potential hydrolysis

products using a suitable analytical method (e.g., chromatography).

Data Analysis: The rate of hydrolysis and the half-life of the test substance are calculated for

each pH value.

A tiered approach is often employed. A preliminary test at an elevated temperature (e.g., 50°C)

is conducted to quickly assess hydrolytic stability. If significant hydrolysis occurs, a more

detailed study at environmentally relevant temperatures is performed.[9]

Biodegradability
The biodegradability of (Ethylenedioxy)dimethanol is intrinsically linked to the

biodegradability of its hydrolysis products, formaldehyde and ethylene glycol.[12] While many

sources claim EDDM is biodegradable, specific quantitative data from ready biodegradability

tests on the parent compound are not readily available in the reviewed literature.[4][13]
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However, both formaldehyde and ethylene glycol are known to be readily biodegradable.[3][14]

[15]

Biodegradability of Hydrolysis Products
Ethylene Glycol: Ethylene glycol is considered readily biodegradable.[14] An OECD 301A

test demonstrated 90-100% degradation of ethylene glycol within 10 days.[14] In another

study, complete degradation was observed in river water within three days at 20°C.[14]

Formaldehyde: Formaldehyde is also readily biodegradable by various microorganisms.[3]

Strains of Pseudomonas putida and Methylobacterium extorquens are capable of

metabolizing formaldehyde.[3]

Table 3: Ready Biodegradability Data for Ethylene Glycol

Test Guideline Duration % Degradation Conclusion Reference(s)

OECD 301A 10 days 90-100%
Readily

Biodegradable
[14]

BOD Test 20 days 97%
Readily

Biodegradable
[14]

OECD 301D 28 days 96%
Readily

Biodegradable
[14]

The OECD 301A test is a stringent screening method to assess the ready biodegradability of

water-soluble, non-volatile organic chemicals.[1][16]

Inoculum: A mixed microbial population from a source like activated sludge from a

wastewater treatment plant is used.

Test Medium: A mineral medium containing the test substance as the sole source of organic

carbon is prepared. The initial concentration of the test substance is typically between 10

and 40 mg of dissolved organic carbon (DOC) per liter.

Test Setup: The test is conducted in the dark or under diffuse light at a constant temperature

(22 ± 2°C) for 28 days.
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Monitoring: The DOC concentration is measured at regular intervals throughout the test.

Controls:

Blank Control: Contains only the inoculum and mineral medium to measure background

DOC removal.

Reference Control: A readily biodegradable substance (e.g., sodium benzoate) is tested in

parallel to validate the procedure.

Toxicity Control: Contains both the test substance and the reference substance to check

for inhibitory effects of the test substance on the microorganisms.

Pass Criteria: A substance is considered readily biodegradable if at least 70% of the DOC is

removed within a 10-day window during the 28-day test period.[1]

Biodegradation Pathways
The microbial degradation of the hydrolysis products of EDDM, ethylene glycol and

formaldehyde, involves several metabolic pathways.

Logical Relationship of EDDM's Environmental Fate
The following diagram illustrates the primary environmental fate pathway of

(Ethylenedioxy)dimethanol.

(Ethylenedioxy)dimethanol
in Aqueous Environment

Rapid Abiotic Hydrolysis
(t½ ≈ 6 min @ pH 7, 20°C)

Primary Pathway Hydrolysis Products

Ethylene Glycol

Formaldehyde

Microbial Biodegradation Central Carbon Metabolism
(CO₂, H₂O, Biomass)

Click to download full resolution via product page

Primary environmental fate pathway of (Ethylenedioxy)dimethanol.

Microbial Degradation Pathway of Ethylene Glycol
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Ethylene glycol can be metabolized by various microorganisms through different pathways.

One common pathway involves its oxidation to glyoxylate, which can then enter the central

carbon metabolism.

Ethylene Glycol Degradation

Ethylene Glycol

Glycolaldehyde

Alcohol Dehydrogenase

Glycolate

Aldehyde Dehydrogenase

Glyoxylate

Glycolate Oxidase

Tricarboxylic Acid (TCA) Cycle
& Glyoxylate Shunt

Click to download full resolution via product page

Aerobic microbial degradation pathway of ethylene glycol.

Microbial Degradation Pathway of Formaldehyde
Formaldehyde is a reactive compound, and microorganisms have evolved several pathways for

its detoxification and assimilation. The Ribulose Monophosphate (RuMP) cycle is an efficient

pathway for formaldehyde assimilation.
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Formaldehyde Assimilation (RuMP Cycle)

Formaldehyde

3-Hexulose-6-Phosphate

Hexulose-6-Phosphate Synthase (HPS)

Ribulose-5-Phosphate

Fructose-6-Phosphate

6-Phospho-3-hexuloisomerase (PHI)

Glycolysis & Pentose
Phosphate Pathway

Click to download full resolution via product page

Formaldehyde assimilation via the Ribulose Monophosphate (RuMP) cycle.

Ecotoxicity
The ecotoxicity of (Ethylenedioxy)dimethanol and its hydrolysis products is an important

consideration for its environmental risk assessment.

Table 4: Ecotoxicity Data for (Ethylenedioxy)dimethanol and its Hydrolysis Products
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Organism Endpoint Value (mg/L)
Test
Substance

Reference(s)

(Ethylenedioxy)di

methanol

Danio rerio

(Zebra fish)
96h LC50 71

(Ethylenedioxy)di

methanol
[12]

Daphnia magna

(Water flea)
48h EC50 28

(Ethylenedioxy)di

methanol
[12]

Desmodesmus

subspicatus

(Green algae)

72h EC50 4.62
(Ethylenedioxy)di

methanol
[12]

Activated Sludge 3h EC50 81
(Ethylenedioxy)di

methanol
[12]

Ethylene Glycol

Freshwater Fish

(various)
96h LC50 8,000 - 82,000 Ethylene Glycol [10]

Freshwater

Crustaceans
48-96h LC50 6,900 - 91,400 Ethylene Glycol [10]

Green Algae IC25 3,268 Ethylene Glycol

Formaldehyde

Pimephales

promelas

(Fathead

minnow)

96h LC50 24.1 Formaldehyde ECHA Database

Daphnia magna

(Water flea)
48h EC50 5.8 Formaldehyde ECHA Database

Pseudokirchnerie

lla subcapitata

(Green algae)

72h ErC50 4.9 Formaldehyde ECHA Database
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Conclusion
The environmental fate of (Ethylenedioxy)dimethanol is characterized by its rapid hydrolysis

to ethylene glycol and formaldehyde. Consequently, the environmental persistence of the

parent compound is low. The biodegradability of EDDM is governed by the ready

biodegradability of its hydrolysis products. Both ethylene glycol and formaldehyde are readily

biodegraded by microorganisms through various metabolic pathways, ultimately leading to their

mineralization to carbon dioxide and water, and incorporation into microbial biomass. While

EDDM and its degradation products exhibit some aquatic toxicity, the rapid degradation of

these substances mitigates the long-term environmental risk. This guide provides essential

data and conceptual frameworks for researchers and professionals to understand and assess

the environmental profile of (Ethylenedioxy)dimethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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